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Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291 Get Quote

Essential Safety and Handling Guide for 3-
Chloroanisole
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Chloroanisole in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Summary
3-Chloroanisole is a combustible liquid and vapor that can cause irritation to the eyes, skin,

and respiratory tract. It may also lead to central nervous system depression. The full

toxicological properties of this chemical have not been completely investigated, warranting a

high degree of caution during handling.

Quantitative Safety Data
The following table summarizes key quantitative safety data for 3-Chloroanisole.
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Parameter Value Source

Flash Point 73 °C (163.4 °F) [1][2]

Boiling Point
193 °C (379.4 °F) at 760

mmHg
[1]

Occupational Exposure Limits

(OELs)
Not established [1][2]

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is mandatory when working with 3-
Chloroanisole. The following workflow outlines the necessary steps.
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PPE Selection and Use Workflow for 3-Chloroanisole

1. Hazard Assessment

2. PPE Selection

3. Proper Use

4. Disposal

Review SDS and chemical properties:
- Irritant (skin, eyes, respiratory)

- Combustible liquid
- Potential CNS depression

Eye Protection:
Chemical safety goggles or face shield

Identify eye irritation risk

Skin Protection:
- Chemical-resistant gloves

- Lab coat or chemical-resistant apron

Identify skin irritation risk

Respiratory Protection:
Required if ventilation is inadequate

or irritation is experienced

Identify inhalation risk

Don PPE before handling

Handle 3-Chloroanisole in a
well-ventilated area (e.g., fume hood)

Doff PPE carefully to avoid
cross-contamination

Dispose of contaminated disposable PPE
as hazardous waste

Click to download full resolution via product page

PPE Selection and Use Workflow
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Detailed PPE Specifications
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PPE Type Standard
Recommendation and Use
Protocol

Eye and Face Protection
OSHA 29 CFR 1910.133,

EN166

Wear chemical safety goggles.

A face shield should be worn in

addition to goggles if there is a

splash hazard.

Skin Protection (Gloves) ASTM F739

While specific breakthrough

time data for 3-Chloroanisole is

not available, it is classified as

a halogenated aromatic

hydrocarbon. For such

compounds, Viton or laminate

(Norfoil/Silver Shield) gloves

are recommended for

extended contact.[1][3] For

incidental contact, nitrile

gloves may be used, but they

should be replaced

immediately upon

contamination.[1] Always

inspect gloves for tears or

punctures before use.

Skin Protection (Clothing) N/A

Wear a standard laboratory

coat. For procedures with a

higher risk of splashing, a

chemical-resistant apron over

the lab coat is recommended.

[1]

Respiratory Protection OSHA 29 CFR 1910.134,

EN149

A respirator is not typically

required when handling 3-

Chloroanisole in a well-

ventilated area, such as a

chemical fume hood. If

ventilation is inadequate or if

irritation is experienced, use a
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NIOSH-approved respirator

with an organic vapor

cartridge.[1]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 3-Chloroanisole in a well-ventilated area. A certified chemical fume hood is

the preferred engineering control.

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of where the chemical is handled.[1]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Confirm that the fume hood is functioning correctly.

Dispensing: When transferring or dispensing the liquid, do so slowly to minimize splashing.

Keep containers tightly closed when not in use.[1]

Heating: Avoid heating 3-Chloroanisole near open flames, sparks, or other sources of

ignition, as it is a combustible liquid.[1]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water. Decontaminate the work surface.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1][2]

Keep containers tightly closed to prevent evaporation and contamination.

Store away from sources of ignition.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://ehs.berkeley.edu/glove-selection-guide
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://ehs.berkeley.edu/glove-selection-guide
https://ehs.berkeley.edu/glove-selection-guide
https://www.southalabama.edu/departments/environmental/resources/gloveselection.pdf
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste containing 3-Chloroanisole must be treated as hazardous waste.

Waste Collection:

Liquid Waste: Collect all liquid waste containing 3-Chloroanisole in a designated, properly

labeled, and sealed waste container. The container should be made of a material compatible

with halogenated organic compounds.

Solid Waste: Any disposable materials contaminated with 3-Chloroanisole (e.g., gloves,

absorbent pads, pipette tips) must be collected in a separate, sealed, and clearly labeled

solid hazardous waste container.

Disposal Procedure:

Chemical waste generators are required to determine if a discarded chemical is classified as

hazardous waste according to federal, state, and local regulations.[1]

Dispose of all 3-Chloroanisole waste through your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal company.

Do not dispose of 3-Chloroanisole down the drain.[1]

Empty containers may retain product residue and should be handled as hazardous waste

unless properly decontaminated.[1]

Emergency Protocols
Spill Response:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated. If the spill is large or in a poorly ventilated area,

evacuate the entire lab.

Control Ignition Sources: Remove all sources of ignition from the area.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://www.benchchem.com/product/b146291?utm_src=pdf-body
https://ehs.berkeley.edu/glove-selection-guide
https://ehs.berkeley.edu/glove-selection-guide
https://ehs.berkeley.edu/glove-selection-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as vermiculite, sand, or earth.[1]

Cleanup: Once absorbed, use spark-proof tools to collect the material and place it in a

sealed, labeled container for hazardous waste disposal.[1]

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

as hazardous waste.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation develops.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146291#personal-protective-equipment-for-handling-
3-chloroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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